molecular formula C11H17BrN2 B8400296 N'-(4-bromo-3-methyl-phenyl)-N,N-dimethyl-ethane-1,2-diamine

N'-(4-bromo-3-methyl-phenyl)-N,N-dimethyl-ethane-1,2-diamine

Cat. No.: B8400296
M. Wt: 257.17 g/mol
InChI Key: SCJMEHDBCMDOKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N'-(4-bromo-3-methyl-phenyl)-N,N-dimethyl-ethane-1,2-diamine is a useful research compound. Its molecular formula is C11H17BrN2 and its molecular weight is 257.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H17BrN2

Molecular Weight

257.17 g/mol

IUPAC Name

N-(4-bromo-3-methylphenyl)-N',N'-dimethylethane-1,2-diamine

InChI

InChI=1S/C11H17BrN2/c1-9-8-10(4-5-11(9)12)13-6-7-14(2)3/h4-5,8,13H,6-7H2,1-3H3

InChI Key

SCJMEHDBCMDOKD-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)NCCN(C)C)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Chloro-N,N-dimethylethylamine hydrochloride (372 mg, 2.58 mmol), potassium iodide (428 mg, 2.58 mmol) and triethylamine (0.719 ml, 5.16 mmol) were added to a solution of 4-bromo-3-methylaniline (400 mg, 2.15 mmol) in toluene (5.0 ml), and the mixture was heated with stirring at 110° C. for 17 hours. The reaction mixture was cooled and water was then added, followed by extraction with ethyl acetate. The organic layer was sequentially washed with water and saturated brine and then concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (dichloromethane-methanol) to give N′-(4-bromo-3-methyl-phenyl)-N,N-dimethyl-ethane-1,2-diamine (100 mg, 18%).
Quantity
372 mg
Type
reactant
Reaction Step One
Quantity
428 mg
Type
reactant
Reaction Step One
Quantity
0.719 mL
Type
reactant
Reaction Step One
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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